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Get Quote

The fundamental mechanism of action for HC-150, like all PROTACs, revolves around the

formation of a ternary complex. This complex consists of the target Protein of Interest (POI),

the PROTAC molecule itself (HC-150), and an E3 ubiquitin ligase.

Binding to Target and E3 Ligase: HC-150 possesses two distinct warheads connected by a

chemical linker. One warhead binds to the POI, and the other binds to an E3 ubiquitin ligase

(e.g., Cereblon (CRBN) or Von Hippel-Lindau (VHL)).

Ternary Complex Formation: The simultaneous binding of HC-150 to both the POI and the

E3 ligase brings these two proteins into close proximity, forming a transient ternary complex

(POI-HC-150-E3 Ligase).

Ubiquitination of the Target Protein: Once the ternary complex is formed, the E3 ligase

facilitates the transfer of ubiquitin (a small regulatory protein) from a ubiquitin-conjugating

enzyme (E2) to lysine residues on the surface of the POI. This process is repeated to form a

polyubiquitin chain.

Proteasomal Degradation: The polyubiquitin chain acts as a recognition signal for the 26S

proteasome, the cell's primary protein degradation machinery. The proteasome recognizes,
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unfolds, and degrades the polyubiquitinated POI into small peptides.

Catalytic Cycle: After the POI is degraded, HC-150 is released and can bind to another POI

and E3 ligase, initiating another cycle of degradation. This catalytic nature allows

substoichiometric amounts of the PROTAC to induce significant degradation of the target

protein.

Below is a diagram illustrating this catalytic cycle.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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